N-quinolin-2-ylpyridine-4-carboxamide

• IUPAC Name: N-quinolin-2-ylpyridine-4-carboxamide
• InChI: InChI=1S/C15H11N3O/c19-15(12-7-9-16-10-8-12)18-14-6-5-11-3-1-2-4-13(11)17-14/h1-10H,(H,17,18,19)
• InChI Key: XCGRPBLBMCNGBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C15H11N3O
• Molecular Weight: 249.27 g/mol

Description

N-quinolin-2-ylpyridine-4-carboxamide, also known as QPAC, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. QPAC has been shown to have unique biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of N-quinolin-2-ylpyridine-4-carboxamide is not fully understood, but it is believed to involve the modulation of ion channels and other membrane proteins. N-quinolin-2-ylpyridine-4-carboxamide has been shown to selectively inhibit certain types of ion channels, such as the TRPC3 channel, which is involved in calcium signaling. This inhibition leads to changes in cellular activity and can have downstream effects on various physiological processes.
Biochemical and Physiological Effects:
N-quinolin-2-ylpyridine-4-carboxamide has been shown to have a number of biochemical and physiological effects, including the modulation of intracellular calcium levels, the inhibition of cell proliferation, and the reduction of inflammation. N-quinolin-2-ylpyridine-4-carboxamide has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-quinolin-2-ylpyridine-4-carboxamide in lab experiments is its selectivity for certain ion channels and other membrane proteins. This selectivity allows researchers to study specific biological processes in greater detail. Additionally, N-quinolin-2-ylpyridine-4-carboxamide has been shown to be relatively non-toxic and has low levels of cytotoxicity. However, there are also some limitations to using N-quinolin-2-ylpyridine-4-carboxamide in lab experiments. For example, its effects on ion channels can be complex and difficult to interpret, and it may not be effective in all types of cells or tissues.

Future Directions

There are many potential future directions for research involving N-quinolin-2-ylpyridine-4-carboxamide. One area of interest is the development of new N-quinolin-2-ylpyridine-4-carboxamide derivatives that have enhanced selectivity or potency. Additionally, researchers may explore the use of N-quinolin-2-ylpyridine-4-carboxamide in combination with other compounds to achieve synergistic effects. Another area of interest is the use of N-quinolin-2-ylpyridine-4-carboxamide in animal models to investigate its potential therapeutic applications in various diseases. Finally, further research is needed to fully understand the mechanism of action of N-quinolin-2-ylpyridine-4-carboxamide and its effects on various biological processes.
In conclusion, N-quinolin-2-ylpyridine-4-carboxamide, or N-quinolin-2-ylpyridine-4-carboxamide, is a chemical compound that has a wide range of potential applications in scientific research. Its selectivity for certain ion channels and other membrane proteins, as well as its unique biochemical and physiological effects, make it a valuable tool for studying various biological processes. While there are still many questions to be answered about the mechanism of action of N-quinolin-2-ylpyridine-4-carboxamide, its potential for future research is promising.

Synthesis Methods

N-quinolin-2-ylpyridine-4-carboxamide can be synthesized through a multi-step process involving the reaction of 2-aminopyridine with 2-chloroquinoline, followed by the addition of a carboxylic acid derivative. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization. The synthesis method of N-quinolin-2-ylpyridine-4-carboxamide has been well-established and is widely used in research labs around the world.

Scientific Research Applications

N-quinolin-2-ylpyridine-4-carboxamide has been found to have a wide range of scientific research applications, particularly in the fields of biology and medicine. It has been used as a fluorescent probe to study protein-ligand interactions, as well as a tool for investigating the role of ion channels in cellular signaling pathways. N-quinolin-2-ylpyridine-4-carboxamide has also been shown to be effective in inhibiting the growth of cancer cells and reducing inflammation in animal models.